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Compound of Interest

Compound Name: Ethyl 2-Chloro-5-iodobenzoate

CAS No.: 289039-54-9

Cat. No.: B1498731

Get Quote

Ethyl 2-chloro-5-iodobenzoate, identified by CAS Number 289039-54-9, is a halogenated

aromatic ester of significant interest in the pharmaceutical and material science sectors.[1][2]

Its molecular architecture is not accidental; the strategic placement of three distinct functional

groups—an ethyl ester, a chloro group, and an iodo group—on a benzene ring provides a

versatile platform for complex molecular construction. The differential reactivity of the chloro

and iodo substituents is the cornerstone of its utility, enabling chemists to perform selective,

sequential cross-coupling reactions. This attribute is particularly valuable in drug discovery,

where building intricate molecular frameworks with high precision is paramount.[3] The

precursor, 2-Chloro-5-iodobenzoic acid, is a crucial intermediate in the synthesis of modern

anti-diabetic drugs, underscoring the industrial relevance of this structural motif.[3][4][5]

Core Chemical and Physical Properties
A thorough understanding of a compound's physical properties is fundamental to its application

in a laboratory or industrial setting. These parameters dictate choices for reaction solvents,

purification methods, and storage conditions. The properties of Ethyl 2-Chloro-5-
iodobenzoate are summarized below.
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Property Value Source

CAS Number 289039-54-9 [1]

Molecular Formula C₉H₈ClIO₂ [1][6]

Molecular Weight 310.52 g/mol [1]

Density 1.745 g/cm³ [1]

Boiling Point 328.7°C at 760 mmHg [1]

Flash Point 152.6°C [1]

Refractive Index 1.595 [1]

XLogP3 3.12 [1]

Appearance
White to pale yellow

solid/powder
[5][7]

Synthesis and Mechanism: From Simple Precursors
to a High-Value Intermediate
The synthesis of Ethyl 2-Chloro-5-iodobenzoate is typically achieved through the

esterification of its corresponding carboxylic acid, 2-Chloro-5-iodobenzoic acid (CAS 19094-56-

5).[8] The true synthetic challenge and area of innovation lie in the efficient production of this

acid precursor. Several routes have been developed, often starting from inexpensive, readily

available materials like o-chlorobenzoic acid or methyl anthranilate.[9][10][11]

One common and efficient pathway begins with methyl anthranilate, proceeding through

iodination and a subsequent Sandmeyer reaction. This multi-step process is designed to

introduce the desired halogens at specific positions with high yield and purity.[9][11]

Synthetic Workflow Diagram
The following diagram illustrates a validated multi-step synthesis route to 2-Chloro-5-

iodobenzoic acid, the direct precursor to the target ethyl ester.
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Step 1: Iodination

Step 2: Sandmeyer Reaction (Chlorination)

Step 3: Hydrolysis

Step 4: Esterification

Methyl Anthranilate

Ethyl 2-amino-5-iodobenzoate

KI, KIO₃, CH₂Cl₂, Acetic Acid,
Ethanol, Sodium Methoxide

Diazo Liquid

NaNO₂, HCl

Ethyl 2-Chloro-5-iodobenzoate

CuCl, HCl

2-Chloro-5-iodobenzoic Acid

NaOH, Ethanol, H₂O then HCl

Ethyl 2-Chloro-5-iodobenzoate
(Target Compound)

Ethanol, Acid Catalyst

Click to download full resolution via product page

Caption: Multi-step synthesis of Ethyl 2-Chloro-5-iodobenzoate.
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Detailed Experimental Protocol: Synthesis of 2-Chloro-5-
iodobenzoic Acid
This protocol is a synthesized representation based on established methodologies.[9][10][11]

[12] It is designed to be self-validating by including in-process checks and clear endpoints.

Part A: Diazotization of 2-Amino-5-iodobenzoic Acid Ethyl Ester

Reaction Setup: In a three-necked flask equipped with a mechanical stirrer and thermometer,

suspend 2-amino-5-iodo ethyl benzoate (1 equivalent) in a mixture of water and 36%

hydrochloric acid.[11]

Cooling: Cool the suspension to 0-5°C using an ice-salt bath while stirring vigorously.

Nitrite Addition: Prepare a solution of sodium nitrite (1.1 equivalents) in water. Add this

solution dropwise to the suspension, ensuring the temperature is maintained below 5°C. The

completion of diazotization can be monitored by the disappearance of the solid starting

material.[10][11]

Stirring: After the addition is complete, continue stirring the resulting diazo liquid at 0-5°C for

an additional 15-30 minutes.[11]

Part B: Sandmeyer Reaction

Catalyst Preparation: In a separate reaction vessel, dissolve cuprous chloride (CuCl,

catalytic amount) in hydrochloric acid with stirring.[11] Maintain the temperature at 25-30°C.

[9]

Diazo Addition: Add the cold diazo liquid from Part A dropwise to the CuCl solution.[9]

Control the addition rate to maintain the reaction temperature between 25-35°C. Vigorous

gas evolution (N₂) will be observed.

Reaction Completion: After the addition is complete, stir the mixture for 1-2 hours. Then,

warm the reaction to 35-45°C and hold for several hours (e.g., 6-24 hours) to ensure the

reaction goes to completion.[9][11]
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Work-up: Cool the reaction mixture. Add an organic solvent such as dichloromethane to

extract the product. Separate the organic layer.[11]

Isolation: Distill the organic solvent to yield the crude product, Ethyl 2-Chloro-5-
iodobenzoate.[11]

Part C: Hydrolysis to 2-Chloro-5-iodobenzoic Acid

Saponification: In a clean flask, add water, sodium hydroxide, and ethanol. Heat the mixture

to 75-80°C.[9]

Ester Addition: Add the crude Ethyl 2-Chloro-5-iodobenzoate from Part B dropwise while

maintaining the temperature at 75-80°C.[9]

Reaction Monitoring: Monitor the reaction for completion (typically 2-4 hours).[11]

Acidification: After cooling, filter the reaction mixture. Acidify the filtrate with hydrochloric acid

to a pH of 1-2. This will precipitate the product.[9]

Purification: Filter the solid product. The crude acid can be further purified by recrystallization

from a solvent like toluene to achieve high purity (>99%).[12]

Reactivity and Applications in Drug Development
The synthetic value of Ethyl 2-Chloro-5-iodobenzoate lies in the differential reactivity of its

two halogen atoms. The carbon-iodine bond is significantly weaker and more polarizable than

the carbon-chlorine bond, making the iodo position the primary site for oxidative addition in

transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki, Sonogashira, Heck,

Buchwald-Hartwig).

This selectivity allows for a modular approach to building complex molecules. A synthetic

chemist can first perform a coupling reaction at the iodo position, leaving the chloro group

untouched. The chloro position can then be functionalized in a subsequent step under more

forcing conditions, or it can be retained in the final molecule for its electronic or steric

properties.

Logical Workflow for Sequential Cross-Coupling
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The following diagram illustrates the strategic logic for using Ethyl 2-Chloro-5-iodobenzoate
as a scaffold in a sequential functionalization strategy.

Synthetic Logic

Ethyl 2-Chloro-5-iodobenzoate

Intermediate 1
(Functionalized at C5)

Reaction at Iodo Position
(e.g., Suzuki Coupling with R¹-B(OH)₂)

Mild Conditions

Final Product
(Functionalized at C2 and C5)

Reaction at Chloro Position
(e.g., Buchwald-Hartwig Amination with R²-NH₂)

Forcing Conditions

C-I bond is more reactive than C-Cl bond

Enables selective, sequential functionalization

Click to download full resolution via product page

Caption: Selective reactivity enabling sequential molecular assembly.

This strategic utility makes the compound a valuable building block for synthesizing a wide

range of pharmaceutical agents and complex organic materials.[13]

Safety, Handling, and Storage
As with any chemical reagent, proper handling of Ethyl 2-Chloro-5-iodobenzoate is essential

for laboratory safety. The compound is classified as a skin and eye irritant.[1]

GHS Hazard Information
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Hazard Classification Precautionary Statements

Skin Irritation Category 2
P264, P280, P302+P352,

P332+P317

Eye Irritation Category 2
P280, P305+P351+P338,

P337+P313

Specific target organ toxicity —

single exposure

Category 3 (Respiratory tract

irritation)
P261, P271, P304+P340

Data synthesized from multiple sources.[1][14][15]

Recommended Handling Procedures
Ventilation: Handle in a well-ventilated area or a chemical fume hood to avoid inhalation of

dust or vapors.[1][14]

Personal Protective Equipment (PPE): Wear suitable protective clothing, chemical-resistant

gloves, and safety goggles or a face shield.[14]

Handling: Avoid contact with skin and eyes. Avoid the formation of dust and aerosols. Use

non-sparking tools and prevent fire caused by electrostatic discharge.[1]

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[14]

Conclusion
Ethyl 2-Chloro-5-iodobenzoate is more than a mere chemical intermediate; it is a testament

to rational molecular design. Its carefully arranged functional groups provide a powerful tool for

chemists, enabling the selective and efficient construction of complex molecules. For

professionals in drug development and materials science, a deep understanding of its

synthesis, reactivity, and handling is crucial for leveraging its full potential to drive innovation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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